Cas no 666-40-0 (2,3-Dibromo-1,1,3,3-tetrafluoropropene)

• Product name: 2,3-Dibromo-1,1,3,3-tetrafluoropropene
• CAS No: 666-40-0
• MF: C₃F₄Br₂
• MW: 271.8337
• CID: 82944
• PubChem ID: 2736793

2,3-Dibromo-1,1,3,3-tetrafluoropropene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-1,1,3,3-tetrafluoropropane
• 2,3-Dibromo-1,1,3,3-tetrafluoropropene
• 2,3-dibromo-1,1,3,3-tetrafluoroprop-1-ene
• 2,3-Dibromo-1,1,3,3-tetrafluoropropene-1
• 2,3,5,6-TETRAFLUORO-4-METHYLBENZYL ALCOHOL
• 2,3-dibromo-1,1,3,3-tetrafluoro-propene
• 2,3-Dibromoperfluoropropene
• 2,3-dibromo-tetrafluoro-propene
• 2,3-Dibrom-tetrafluor-propen
• Perfluoro-2,3-dibromopropene
• SCHEMBL15513419
• 666-40-0
• D2671
• C3Br2F4
• DTXSID80371609
• HFEIAWIQHJLHCT-UHFFFAOYSA-N
• AKOS025310350
• 1,1,3,3-Tetrafluoro-2,3-dibromopropene
• MFCD00236663
• 2,3-Dibromo-1,1,3,3-tetrafluoroprop-1-ene, Perfluoro-2,3-dibromoprop-1-ene
• 2,3-Dibromotetrafluoroprop-1-ene

• MDL： D154478
• Inchi： InChI=1S/C3Br2F4/c4-1(2(6)7)3(5,8)9
• InChI Key： HFEIAWIQHJLHCT-UHFFFAOYSA-N
• SMILES： C(=C(F)F)(C(Br)(F)F)Br

Computed Properties

• Exact Mass: 269.83000
• Monoisotopic Mass: 269.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined.
• Density: 2.20
• Boiling Point: 90°C at 760 mmHg
• Flash Point: 8.2°C
• Refractive Index: 1.4100-1.4130
• PSA: 0.00000
• LogP: 3.47710
• Solubility: Not determined.

2,3-Dibromo-1,1,3,3-tetrafluoropropene Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• PackingGroup：II
• Risk Phrases：R10
• Packing Group：II
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,3-Dibromo-1,1,3,3-tetrafluoropropene

Research Brief on 2,3-Dibromo-1,1,3,3-tetrafluoropropene (CAS: 666-40-0): Recent Advances and Applications in Chemical and Biomedical Fields

2,3-Dibromo-1,1,3,3-tetrafluoropropene (CAS: 666-40-0) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, reactivity, and potential biomedical applications.

Recent research has highlighted the role of 2,3-Dibromo-1,1,3,3-tetrafluoropropene as a versatile intermediate in organic synthesis. A study published in the *Journal of Fluorine Chemistry* (2023) demonstrated its utility in the preparation of fluorinated building blocks for drug discovery. The compound's high reactivity, attributed to the presence of bromine and fluorine atoms, makes it an excellent candidate for nucleophilic substitution reactions, enabling the synthesis of complex fluorinated molecules with potential therapeutic properties.

In the biomedical field, 2,3-Dibromo-1,1,3,3-tetrafluoropropene has been investigated for its potential as a precursor in the development of novel antimicrobial agents. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported the synthesis of fluorinated analogs of known antibiotics using this compound, resulting in derivatives with enhanced activity against drug-resistant bacterial strains. The study emphasized the importance of fluorine substitution in improving pharmacokinetic properties and reducing toxicity.

Environmental and safety considerations have also been a focus of recent research. A 2023 report by the *Environmental Protection Agency* (EPA) evaluated the ecological impact of 2,3-Dibromo-1,1,3,3-tetrafluoropropene, emphasizing the need for sustainable synthesis methods and proper disposal protocols. The report highlighted the compound's persistence in the environment and recommended further studies to assess its long-term effects.

Looking ahead, ongoing research is exploring the potential of 2,3-Dibromo-1,1,3,3-tetrafluoropropene in materials science, particularly in the development of fluorinated polymers with unique thermal and chemical stability. A recent preprint on *ChemRxiv* (2024) described its use in the synthesis of high-performance elastomers for industrial applications, showcasing its versatility beyond traditional chemical and biomedical uses.

In conclusion, 2,3-Dibromo-1,1,3,3-tetrafluoropropene (CAS: 666-40-0) continues to be a compound of significant interest in multiple scientific disciplines. Its unique chemical properties and broad applicability make it a valuable asset in drug discovery, materials science, and beyond. Future research should focus on optimizing its synthesis, exploring new applications, and addressing environmental concerns to fully harness its potential.